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Compound of Interest

Compound Name: 2-(2-Ethyl-oxazolidin-3-yl)-ethanol
Cat. No.: B8382317
Get Quote

Executive Summary & Immediate Action

2-(2-Ethyl-oxazolidin-3-yl)-ethanol is a nitrogen-containing heterocyclic compound, typically
synthesized from the condensation of propanal and diethanolamine.[1][2] It is a moisture-
sensitive organic liquid that can hydrolyze to release its starting materials.

Core Disposal Directive:
e Primary Method: High-temperature incineration (with NOx scrubbing).

» Prohibited: Do NOT dispose of via sanitary sewer or drain. Do NOT mix with strong acids or
oxidizers.

+ Waste Classification: Hazardous Organic Waste (Ignitable, Irritant).

Chemical Profile & Hazard Identification

Understanding the chemical structure is critical for safe handling. This compound is an
oxazolidine derivative, meaning it is a "masked" aldehyde/amine system.
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Property Specification
Chemical Name 2-(2-Ethyl-oxazolidin-3-yl)-ethanol
2-Ethyl-3-oxazolidineethanol; N-(2-
Synonyms o
hydroxyethyl)-2-ethyloxazolidine
Molecular Formula C7H1sNO:2
Oxazolidine ring (N at pos 3) with Ethyl at pos 2
Structure
and Hydroxyethyl at pos 3
Propanal (Propionaldehyde) + Diethanolamine
Precursors
(DEA)
- Moisture Sensitive. Hydrolyzes in water/acid to
Stability
release Propanal (Flammable) and DEA.
Physical State Colorless to pale yellow liquid

Hazard Matrix (GHS Classification)

H227: Combustible liquid.
H315/H319: Causes skin and serious eye irritation.
H317: May cause an allergic skin reaction (characteristic of oxazolidines).

Hydrolysis Hazard: Contact with water or acids releases Propanal (Flash point: -9°C) and
Diethanolamine (Aquatic toxin).

Pre-Disposal Stabilization & Handling

Before disposal, the chemical must be stabilized to prevent accidental hydrolysis or

polymerization.

Step 1: Segregation

Isolate this waste stream. Do not mix with:

Acids: Catalyzes rapid hydrolysis, releasing flammable propanal vapors.
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e Oxidizers: Risk of exothermic reaction.

o Water/Aqueous Solutions: Promotes decomposition.

Step 2: Container Selection

o Material: High-Density Polyethylene (HDPE) or Glass (Amber).

o Headspace: Leave 10% headspace to accommodate potential vapor expansion if hydrolysis
occurs.

o Seal: Use a Teflon-lined cap to ensure an airtight seal.

Step-by-Step Disposal Protocol

This protocol ensures compliance with RCRA (USA) and general hazardous waste regulations.

Phase A: Waste Characterization

e Purity Check: Determine if the waste is pure 2-(2-Ethyl-oxazolidin-3-yl)-ethanol or a
mixture.

e pH Check: If mixed with other solvents, ensure the pH is neutral to slightly alkaline (pH 7-9).
Reason: Acidic pH triggers decomposition.

Phase B: Packaging & Labeling

» Transfer: Move liquid into the selected container using a funnel in a fume hood.

e Labeling: Attach a hazardous waste tag with the following constituents listed explicitly:
o 2-(2-Ethyl-oxazolidin-3-yl)-ethanol
o Potential Decomposition Products: Propanal, Diethanolamine

e Hazard Codes: Mark as "Flammable" and "Irritant".

Phase C: Final Disposal (Contractor Handoff)

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b8382317/docs?utm_src=pdf-body#comprehensive-disposal-guide-2-2-ethyl-oxazolidin-3-yl-ethanol
https://www.benchchem.com/product/b8382317/docs?utm_src=pdf-body#comprehensive-disposal-guide-2-2-ethyl-oxazolidin-3-yl-ethanol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8382317?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Transfer the sealed container to your facility's hazardous waste storage area. The waste
management contractor must utilize one of the following methods:

e Method 1 (Preferred):Rotary Kiln Incineration. The compound is burned at >1000°C. The
nitrogen content requires a facility equipped with scrubbers to capture NOx emissions.

» Method 2 (Alternative):Fuel Blending. If the waste has high caloric value and low water
content, it may be blended into auxiliary fuels for cement kilns.

Emergency Spill Response (Dry Protocol)

Because water triggers hydrolysis, a dry response is mandatory.

Evacuate & Ventilate: Remove ignition sources. Propanal vapors (if released) are highly
flammable.

o PPE: Wear nitrile gloves, safety goggles, and a lab coat. Use a respirator (organic vapor
cartridge) if ventilation is poor.

o Containment: Do NOT use water. Surround the spill with dry vermiculite, sand, or clay-based
absorbent.

o Collection: Scoop absorbed material into a disposal container.

o Decontamination: Wipe the surface with a solvent (e.g., isopropanol) rather than water, or
use a damp paper towel only as a final polishing step.

Decision Logic & Workflow

The following diagram illustrates the critical decision-making process for disposing of this
chemical, emphasizing the prevention of hydrolysis.
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Waste: 2-(2-Ethyl-oxazolidin-3-yl)-ethanol

Is the waste mixed with other chemicals?

o \Yes

Mixture

Pure Chemical

Is the mixture Acidic (pH < 7)?

Neutralize with mild base
(Prevent Hydrolysis)

Pack in HDPE/Glass

(Air-tight, Moisture-free)

Label: 'Flammable', ‘Irritant’
List: Propanal/DEA precursors

Ship for Incineration

(RIEAN )]

Click to download full resolution via product page

Figure 1: Decision tree for the safe packaging and disposal of oxazolidine-ethanol derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. sasoltechdata.com [sasoltechdata.com]

2. EHSO Manual 2025-2026 - Hazardous Waste [labman.ouhsc.edu]

3. 2-(3-OXAZOLIDINE)ETHANOL | 20073-50-1 [chemicalbook.com]

¢ To cite this document: BenchChem. [Comprehensive Disposal Guide: 2-(2-Ethyl-oxazolidin-
3-yl)-ethanol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8382317/docs#comprehensive-disposal-guide-2-2-
ethyl-oxazolidin-3-yl-ethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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